77-62-3

2,2'-Methylenebis[6-(1-methylcyclohexyl)-p-cresol]

In Stock

• CAS RN:
• 77-62-3

• Formula:
• C29H40O2

• InChI:
• InChI=1S/C29H40O2/c1-20-15-22(26(30)24(17-20)28(3)11-7-5-8-12-28)19-23-16-21(2)18-25(27(23)31)29(4)13-9-6-10-14-29/h15-18,30-31H,5-14,19H2,1-4H3

• InChIKey:
• PHXLONCQBNATSL-UHFFFAOYSA-N

• 2,2'-Methylenebis[6-(1-methylcyclohexyl)-p-cresol] is a useful research compound. Its molecular formula is C29H40O2 and its molecular weight is 420.6 g/mol. The purity is usually 95%.

Isochondrodendrine

Usually In Stock

• CAS RN:
• 477-62-3

• Formula:
• C36H38N2O6

• InChI:
• InChI=1S/C36H38N2O6/c1-37-15-13-23-19-29(41-3)33(39)35-31(23)27(37)17-21-5-9-26(10-6-21)44-36-32-24(20-30(42-4)34(36)40)14-16-38(2)28(32)18-22-7-11-25(43-35)12-8-22/h5-12,19-20,27-28,39-40H,13-18H2,1-4H3/t27-,28-/m1/s1

• InChIKey:
• XIOGHHPVBVXQIV-VSGBNLITSA-N

• Isochondrodendrine is a member of isoquinolines and a bisbenzylisoquinoline alkaloid.

3-Oxo-1,3-dihydroisobenzofuran-5-carbonitrile

In Stock

• CAS RN:
• 89877-62-3

• Formula:
• C9H5NO2

• InChI:
• InChI=1S/C9H5NO2/c10-4-6-1-2-7-5-12-9(11)8(7)3-6/h1-3H,5H2

• InChIKey:
• SHFPTPKYWROKQJ-UHFFFAOYSA-N

• 3-Oxo-1,3-dihydroisobenzofuran-5-carbonitrile, also known as 3-Oxo-1,3-dihydroisobenzofuran-5-carbonitrile, is a useful research compound. Its molecular formula is C9H5NO2 and its molecular weight is 159.14 g/mol. The purity is usually 95%.

N-[4-(acetylamino)benzyl]-2-chloroacetamide

In Stock

• CAS RN:
• 102677-62-3

• Formula:
• C11H13ClN2O2

• InChI:
• InChI=1S/C11H13ClN2O2/c1-8(15)14-10-4-2-9(3-5-10)7-13-11(16)6-12/h2-5H,6-7H2,1H3,(H,13,16)(H,14,15)

• InChIKey:
• LKTHYGFQEGMNRP-UHFFFAOYSA-N

• N-[4-(acetylamino)benzyl]-2-chloroacetamide is a useful research compound. Its molecular formula is C11H13ClN2O2 and its molecular weight is 240.68 g/mol. The purity is usually 95%.

Methyl 3-[(aminocarbonyl)amino]-3-phenylpropanoate

In Stock

• CAS RN:
• 306277-62-3

• Formula:
• C11H14N2O3

• InChI:
• InChI=1S/C11H14N2O3/c1-16-10(14)7-9(13-11(12)15)8-5-3-2-4-6-8/h2-6,9H,7H2,1H3,(H3,12,13,15)

• InChIKey:
• AILPGCWBIRDFSX-UHFFFAOYSA-N

• Methyl 3-[(aminocarbonyl)amino]-3-phenylpropanoate is a useful research compound. Its molecular formula is C11H14N2O3 and its molecular weight is 222.24 g/mol. The purity is usually 95%.

4'-Methyl-3-(3,4,5-trifluorophenyl)propiophenone

In Stock

• CAS RN:
• 898777-62-3

• Formula:
• C16H13F3O

• InChI:
• InChI=1S/C16H13F3O/c1-10-2-5-12(6-3-10)15(20)7-4-11-8-13(17)16(19)14(18)9-11/h2-3,5-6,8-9H,4,7H2,1H3

• InChIKey:
• CUOVESMVHBVEBF-UHFFFAOYSA-N

• 4'-Methyl-3-(3,4,5-trifluorophenyl)propiophenone is a useful research compound. Its molecular formula is C16H13F3O and its molecular weight is 278.27 g/mol. The purity is usually 95%.

(5-(3,4-Dimethoxyphenyl)isoxazol-3-yl)methyl 4-chlorobenzoate

In Stock

• CAS RN:
• 953177-62-3

• Formula:
• C19H16ClNO5

• InChI:
• InChI=1S/C19H16ClNO5/c1-23-16-8-5-13(9-18(16)24-2)17-10-15(21-26-17)11-25-19(22)12-3-6-14(20)7-4-12/h3-10H,11H2,1-2H3

• InChIKey:
• PSZINPJJBYWHHM-UHFFFAOYSA-N

• (5-(3,4-Dimethoxyphenyl)isoxazol-3-yl)methyl 4-chlorobenzoate is a useful research compound. Its molecular formula is C19H16ClNO5 and its molecular weight is 373.79. The purity is usually 95%.

1-Sec-butylhydrazine hydrochloride

In Stock

• CAS RN:
• 851377-62-3

• Formula:
• C4H13ClN2

• InChI:
• InChI=1S/C4H12N2.ClH/c1-3-4(2)6-5;/h4,6H,3,5H2,1-2H3;1H

• InChIKey:
• MAOHZRUELSGCPI-UHFFFAOYSA-N

• 1-Sec-butylhydrazine hydrochloride is a useful research compound. Its molecular formula is C4H13ClN2 and its molecular weight is 124.61 g/mol. The purity is usually 95%.

N-(Cyanomethyl)-3-(4-fluorophenyl)-1,2-oxazole-5-carboxamide

Usually In Stock

• CAS RN:
• 2361877-62-3

• Formula:
• C12H8FN3O2

• InChI:
• InChI=1S/C12H8FN3O2/c13-9-3-1-8(2-4-9)10-7-11(18-16-10)12(17)15-6-5-14/h1-4,7H,6H2,(H,15,17)

• InChIKey:
• SFEPVBZKQNJJFD-UHFFFAOYSA-N

• N-(Cyanomethyl)-3-(4-fluorophenyl)-1,2-oxazole-5-carboxamide is a useful research compound. Its molecular formula is C12H8FN3O2 and its molecular weight is 245.213. The purity is usually 95%.

(3-Methoxy-1-methylpyrazol-4-yl)-(6-phenyl-2-azaspiro[3.3]heptan-2-yl)methanone

Usually In Stock

• CAS RN:
• 2379977-62-3

• Formula:
• C18H21N3O2

• InChI:
• InChI=1S/C18H21N3O2/c1-20-10-15(16(19-20)23-2)17(22)21-11-18(12-21)8-14(9-18)13-6-4-3-5-7-13/h3-7,10,14H,8-9,11-12H2,1-2H3

• InChIKey:
• JVXGGVMZULPIHV-UHFFFAOYSA-N

• (3-Methoxy-1-methylpyrazol-4-yl)-(6-phenyl-2-azaspiro[3.3]heptan-2-yl)methanone is a useful research compound. Its molecular formula is C18H21N3O2 and its molecular weight is 311.385. The purity is usually 95%.

1-(4-Chloro-1,2,5-thiadiazol-3-yl)piperidin-3-ol

In Stock

• CAS RN:
• 1153277-62-3

• Formula:
• C7H10ClN3OS

• InChI:
• InChI=1S/C7H10ClN3OS/c8-6-7(10-13-9-6)11-3-1-2-5(12)4-11/h5,12H,1-4H2

• InChIKey:
• PZTHEBLGXGOPIB-UHFFFAOYSA-N

• 1-(4-Chloro-1,2,5-thiadiazol-3-yl)piperidin-3-ol is a useful research compound. Its molecular formula is C7H10ClN3OS and its molecular weight is 219.69 g/mol. The purity is usually 95%.